Cas no 1804351-16-3 (5-(Difluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 5-(Difluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1804351-16-3
• MF: C₇H₂F₅IN₂O₃
• MW: 383.998871326447
• CID: 4834787
• Update Time: 2025-06-12

5-(Difluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H2F5IN2O3/c8-5(9)2-1-14-6(13)4(3(2)15(16)17)18-7(10,11)12/h1,5H
• InChI Key： MYJSNXUCCIWLRW-UHFFFAOYSA-N
• SMILES： IC1=C(C(=C(C=N1)C(F)F)[N+](=O)[O-])OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 310
• XLogP3: 3.2
• Topological Polar Surface Area: 67.9

Additional information on 5-(Difluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine

Introduction to 5-(Difluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1804351-16-3)

5-(Difluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, identified by its CAS number 1804351-16-3, belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their role in medicinal chemistry. The presence of multiple fluorinated substituents, along with an iodine atom and a nitro group, makes this molecule a versatile intermediate in synthetic chemistry.

The structural composition of 5-(Difluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine includes a pyridine core substituted with a difluoromethyl group at the 5-position, an iodo group at the 2-position, a nitro group at the 4-position, and a trifluoromethoxy group at the 3-position. This arrangement of functional groups imparts distinct chemical properties that make it valuable for various synthetic transformations. The electron-withdrawing nature of the nitro and trifluoromethoxy groups, combined with the electron-donating effect of the difluoromethyl group, influences the reactivity and electronic properties of the molecule.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity in drug candidates. The fluorine atoms in 5-(Difluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine contribute to these desirable properties, making it a promising building block for the development of novel pharmaceuticals. For instance, fluorinated compounds have been shown to exhibit better pharmacokinetic profiles compared to their non-fluorinated counterparts, which is a critical factor in drug design.

One of the most compelling aspects of this compound is its utility as a key intermediate in the synthesis of biologically active molecules. The iodine atom at the 2-position allows for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings, which are widely used in constructing complex organic frameworks. Additionally, the nitro group can be reduced to an amine or converted into other functional groups like azides or carboxylic acids, providing multiple pathways for chemical modification.

Recent studies have highlighted the role of 5-(Difluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine in developing novel therapeutic agents. For example, researchers have explored its potential as a precursor in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The presence of both electron-withdrawing and electron-donating groups on the pyridine ring enhances its ability to interact with biological targets such as enzymes and receptors. This has led to investigations into its derivatives as potential drugs targeting various diseases.

The agrochemical industry has also shown interest in this compound due to its structural similarity to known bioactive molecules that exhibit herbicidal and pesticidal properties. By leveraging its unique chemical properties, scientists have been able to design new agrochemicals with improved efficacy and environmental safety. The trifluoromethoxy group, in particular, has been associated with enhanced bioactivity in many agrochemical compounds, making it an attractive feature for further exploration.

Synthetic methodologies involving 5-(Difluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine have been optimized for high yields and purity, ensuring its availability for industrial applications. Advanced techniques such as flow chemistry and catalytic processes have been employed to streamline its synthesis, reducing costs and improving scalability. These advancements make it more feasible for pharmaceutical and agrochemical companies to incorporate this compound into their research pipelines.

The future prospects of 5-(Difluoromethyl)-2-iodo-4-nitro-3-(trifluoromethoxy)pyridine are promising, with ongoing research focusing on expanding its applications in drug discovery and material science. As our understanding of fluorinated compounds grows, new opportunities for their use in medicine and agriculture are likely to emerge. Collaborative efforts between academia and industry will be essential in harnessing the full potential of this versatile intermediate.